Cas no 25121-84-0 (Thieno[2,3-b]thiophene,3-bromo-)

• Product Name: Thieno[2,3-b]thiophene,3-bromo-
• CAS No: 25121-84-0
• MF: C₆H₃BrS₂
• MW: 219.122018098831
• CID: 274742
• PubChem ID: 141179
• Update Time: 2025-04-19

Thieno[2,3-b]thiophene,3-bromo- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]thiophene,3-bromo-
• Thieno(2,3-b)thiophene, 3-bromo-
• 4-bromothieno[2,3-b]thiophene
• 3-bromo-thieno [2,3-b]thiophene
• 25121-84-0
• SCHEMBL1994030
• 3-bromothieno[2,3-b]thiophene
• DTXSID50179811

• Inchi： 1S/C6H3BrS2/c7-5-3-9-6-4(5)1-2-8-6/h1-3H
• InChI Key： FCPIEYXSZOGQOH-UHFFFAOYSA-N
• SMILES： BrC1=CSC2=C1C=CS2

Computed Properties

• Exact Mass: 217.88599
• Monoisotopic Mass: 217.885954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 3.6

Experimental Properties

• Density: 1.846
• Boiling Point: 290.4°Cat760mmHg
• Flash Point: 129.4°C
• Refractive Index: 1.754
• PSA: 0